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Compound of Interest

2-(4,4,5,5-Tetramethyl-1,3,2-
Compound Name:

dioxaborolan-2-yl)-9H-carbazole
CAS No.: 871125-67-6

Cat. No.: B1421217

Get Quote

Executive Summary & Chemical Identity

2-(9H-carbazol-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1242412-60-7 / 871125-67-
6) is a critical organoboron intermediate used primarily in the synthesis of organic
semiconductors (OLEDs, OPVs) and pharmaceutical scaffolds. Unlike the more common 3-
substituted isomers, the 2-substituted carbazole motif offers unique conjugation pathways that
preserve high triplet energy (

), making it indispensable for phosphorescent host materials and Thermally Activated Delayed
Fluorescence (TADF) emitters.

Core Physicochemical Data

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1421217#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421217?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Specification

2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-
yI)-9H-carbazole

IUPAC Name

Molecular Formula

Molecular Weight 293.17 g/mol

Appearance White to off-white crystalline powder

Melting Point 195.0 — 200.0 °C (Literature range)
Soluble in

Solubility

, THF, DMSO; Insoluble in water

Key Functional Groups Secondary Amine (N-H), Boronic Ester (Bpin)

Synthesis & Mechanistic Protocol

The synthesis of the 2-isomer is kinetically more challenging than the 3-isomer due to the
directing nature of the carbazole nitrogen, which favors electrophilic substitution at the 3- and
6-positions. Consequently, the 2-boryl species is typically accessed via Miyaura Borylation of a
pre-synthesized 2-bromocarbazole precursor.

Synthetic Workflow (Graphviz)

2-Bromocarbazole

(Precurson) \ Mivaura Borylati
iyaura Borylation :
Solvent: 1,4-Dioxane Workup:
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Temp: 90-100°C (Target)

Rgagents: Time: 12-24h
B2pin2 (1.2 eq)

Pd(dppf)CI2 (3 mol%)
KOACc (3.0 eq)

Extract (EtOAc/Water)

Click to download full resolution via product page

Caption: Step-wise synthetic workflow for the conversion of 2-bromocarbazole to the target
boronic ester.
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Detailed Protocol

Reagents:

2-Bromocarbazole (1.0 eq)

Bis(pinacolato)diboron (

) (1.2 eq)

[1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(ll) (

) (0.03 eq)

Potassium Acetate (KOACc) (3.0 eq)

Solvent: Anhydrous 1,4-Dioxane (degassed)
Procedure:
e Setup: In a glovebox or under strictly inert atmosphere (

or Ar), combine 2-bromocarbazole,
, KOAc, and
in a Schlenk flask.

e Solvation: Add anhydrous, degassed 1,4-dioxane. The concentration should be
approximately 0.1 M — 0.2 M relative to the bromide.

o Reaction: Seal the vessel and heat to 95°C for 16—24 hours. Monitor by TLC (eluent:
Hexane/EtOAc) or GC-MS.

o Note: The N-H proton is acidic (

in DMSO), but KOAc is a mild base (

of conjugate acid
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), preventing extensive deprotonation that would poison the catalyst or lead to N-borylation
side products.

o Workup: Cool to room temperature. Filter the suspension through a pad of Celite to remove
palladium black and inorganic salts. Wash the pad with ethyl acetate.

 Purification: Concentrate the filtrate. Recrystallize from Hexane/Chloroform or purify via silica
gel chromatography (Gradient: 0-10% EtOAc in Hexanes).

o Caution: Silica gel can induce partial hydrolysis of the boronic ester to the boronic acid.
Rapid elution or the use of neutral alumina is recommended if instability is observed.

Structural Characterization

The 2-isomer possesses a distinct spectroscopic signature compared to the common 3-isomer.

NMR Spectroscopy (Diagnostic Signals)

The substitution at the 2-position breaks the symmetry of the carbazole ring (if N-H is
considered static on the NMR timescale) or maintains

symmetry if rapid exchange occurs, but the key is the coupling pattern on the substituted ring.
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« lonization Mode: ESI (+) or APCI (+)
e Theoretical Mass (

): 294.166

o Observed Pattern: Look for the characteristic boron isotope pattern (

ratio of ~1:4).

Applications in Drug Discovery & Optoelectronics

The 2-substitution pattern is strategically chosen to modulate conjugation length without
guenching triplet states.

Signaling & Logic Pathway (Graphviz)

2-(Bpin)-Carbazole

:
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Caption: Logic flow illustrating the downstream utility of the 2-carbazolyl boronate in high-value
applications.

Why the 2-lIsomer?

In OLED design, 3,6-substitution (para to Nitrogen) allows for extensive delocalization, which
lowers the triplet energy (

). For blue phosphorescent hosts, a high

is required. The 2,7-substitution (meta to Nitrogen) interrupts this conjugation, maintaining a
high

(> 2.7 eV) suitable for confining blue excitons. This boronic ester is the primary building block
for constructing such 2,7-functionalized matrices.

Handling & Stability

o Storage: Store at 2—8°C under inert atmosphere. Boronic esters are susceptible to
protodeboronation or hydrolysis to boronic acid upon prolonged exposure to moisture.

» Safety: Carbazole derivatives can be skin irritants. Standard PPE (gloves, goggles, fume
hood) is mandatory.

e Quality Control: Check purity via HPLC (C18 column, Acetonitrile/Water gradient). Impurities
often include the hydrolyzed boronic acid or homocoupled bis-carbazole.
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871125-67-6).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Monograph: Structural & Functional Analysis
of 2-(Pinacolboronato)-9H-Carbazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1421217/docs#technical-monograph-structural-
functional-analysis-of-2-pinacolboronato-9h-carbazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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